Cas no 6335-64-4 ((4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline)

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline structure
6335-64-4 structure
Product Name:(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
CAS No:6335-64-4
MF:C14H28N2
MW:224.385523796082
CID:959897
PubChem ID:231573
Update Time:2025-04-19

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • (4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
    • 6335-64-4
    • NSC28008
    • NSC-28008
    • Inchi: 1S/C14H28N2/c1-3-9-15-11-12-16(10-4-2)14-8-6-5-7-13(14)15/h13-14H,3-12H2,1-2H3/t13-,14-/m0/s1
    • InChI Key: QLWLQPCFOSNUKV-KBPBESRZSA-N
    • SMILES: N1(CCC)CCN(CCC)[C@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 224.22544
  • Monoisotopic Mass: 224.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 2.61100
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd